Cas no 1806304-05-1 (Ethyl 2,5-difluoro-3-methylphenylacetate)

• Product name: Ethyl 2,5-difluoro-3-methylphenylacetate
• CAS No: 1806304-05-1
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 4707290

Ethyl 2,5-difluoro-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,5-difluoro-3-methylphenylacetate

• Inchi： 1S/C11H12F2O2/c1-3-15-10(14)6-8-5-9(12)4-7(2)11(8)13/h4-5H,3,6H2,1-2H3
• InChI Key： JMIQUAPQTDBGJS-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,5-difluoro-3-methylphenylacetate

Comprehensive Overview of Ethyl 2,5-difluoro-3-methylphenylacetate (CAS No. 1806304-05-1): Properties, Applications, and Industry Insights

Ethyl 2,5-difluoro-3-methylphenylacetate (CAS No. 1806304-05-1) is a fluorinated aromatic ester compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of fluorine atoms and a methyl group on the phenyl ring enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. This compound belongs to the class of phenylacetate derivatives, which are widely explored for their potential in drug discovery and material science.

In recent years, the demand for fluorinated compounds like Ethyl 2,5-difluoro-3-methylphenylacetate has surged, driven by their applications in precision medicine and sustainable agriculture. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active agents. The compound's CAS No. 1806304-05-1 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in industrial and academic settings.

The synthesis of Ethyl 2,5-difluoro-3-methylphenylacetate typically involves esterification of the corresponding carboxylic acid or halogenation of precursor molecules. Its molecular stability and solubility profile make it suitable for use in high-throughput screening and catalyst development. Additionally, the compound's lipophilic nature contributes to its utility in drug formulation, where controlled release and targeted delivery are critical.

From an environmental perspective, fluorinated intermediates like this ester are being reevaluated for their green chemistry potential. Innovations in catalytic processes and solvent-free reactions aim to reduce the ecological footprint of such compounds. This aligns with the broader industry trend toward sustainable synthesis, a topic frequently queried in AI-driven research tools and scientific forums.

In the agrochemical sector, Ethyl 2,5-difluoro-3-methylphenylacetate is investigated for its role in developing next-generation pesticides with lower toxicity profiles. Its structural modularity allows for derivatization into compounds that target specific pests while minimizing harm to non-target organisms. This addresses the rising consumer concern over food safety and environmental impact, which dominate search engine queries related to crop protection chemicals.

Analytical characterization of this compound often employs NMR spectroscopy, mass spectrometry, and HPLC, techniques commonly discussed in method optimization searches. The CAS No. 1806304-05-1 serves as a critical identifier in regulatory documentation and patent literature, underscoring its commercial importance. Furthermore, its storage conditions and handling protocols are frequently searched topics, reflecting user interest in laboratory safety and best practices.

Looking ahead, Ethyl 2,5-difluoro-3-methylphenylacetate is poised to play a pivotal role in advancing personalized therapeutics and smart materials. Its compatibility with microwave-assisted synthesis and flow chemistry positions it at the forefront of industrial automation trends. As the scientific community continues to explore its potential, this compound exemplifies the intersection of innovation, sustainability, and practical application—themes highly prioritized in contemporary research discourse.